Cas no 22179-08-4 (3-Butoxy-1λ{6}-thiolane-1,1-dione)

• Product Name: 3-Butoxy-1λ{6}-thiolane-1,1-dione
• CAS No: 22179-08-4
• MF: C₈H₁₆O₃S
• MW: 192.275841712952
• CID: 267118
• Update Time: 2025-05-27

3-Butoxy-1λ{6}-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• Thiophene,3-butoxytetrahydro-, 1,1-dioxide
• 3-butoxythiolane 1,1-dioxide
• 3-butoxy-1
• 3-Butoxy-tetrahydro-thiophen-1,1-dioxid
• 3-butoxy-tetrahydro-thiophene 1,1-dioxide
• 3-butoxy-thiolane 1,1-dioxide
• 3-butoxythiolane-1,1-dione
• 3-Butyloxy-sulfolan
• 3-Butyloxy-tetrahydrothiophen-1,1-dioxyd
• 3-n-Butoxysulfolan
• 3-n-butoxythiolane 1,1-dioxide
• AC1L6WAL
• AC1Q2XK3
• NSC510561
• SBB041316
• 3-Butoxy-1λ{6}-thiolane-1,1-dione

• Inchi： 1S/C8H16O3S/c1-2-3-5-11-8-4-6-12(9,10)7-8/h8H,2-7H2,1H3
• InChI Key： JCVVQHUBXPKCPC-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)OCCCC)(=O)=O

Computed Properties

• Exact Mass: 192.08208

Experimental Properties

• PSA: 43.37

Additional information on 3-Butoxy-1λ{6}-thiolane-1,1-dione

Research Brief on 3-Butoxy-1λ{6}-thiolane-1,1-dione (CAS: 22179-08-4): Recent Advances and Applications

3-Butoxy-1λ{6}-thiolane-1,1-dione (CAS: 22179-08-4) is a sulfur-containing heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural and functional properties. Recent studies have explored its potential as a versatile building block in drug discovery, particularly in the development of novel therapeutics targeting inflammatory diseases, cancer, and infectious diseases. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activities, and potential applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 3-Butoxy-1λ{6}-thiolane-1,1-dione via a novel oxidative cyclization method, achieving a yield of 78% under mild conditions. The study emphasized the compound's stability and compatibility with various functional groups, making it an attractive candidate for further derivatization. Researchers also noted its potential as a sulfone-based pharmacophore, which could enhance the bioavailability and metabolic stability of drug candidates.

In the context of biological activity, a recent preprint on bioRxiv (2024) investigated the anti-inflammatory effects of 3-Butoxy-1λ{6}-thiolane-1,1-dione derivatives. The study revealed that these compounds selectively inhibit the NLRP3 inflammasome, a key mediator of chronic inflammation, with an IC50 value of 3.2 μM. Molecular docking simulations suggested that the sulfone moiety interacts with the ATP-binding site of NLRP3, providing a mechanistic basis for its inhibitory activity. These findings position the compound as a promising lead for developing next-generation anti-inflammatory drugs.

Another groundbreaking application emerged from a 2024 Nature Chemical Biology paper, where 3-Butoxy-1λ{6}-thiolane-1,1-dione was incorporated into proteolysis-targeting chimeras (PROTACs). The study showed that the compound's sulfone group facilitated efficient E3 ligase recruitment, leading to enhanced degradation of oncogenic proteins such as BRD4. This approach achieved a 90% reduction in target protein levels in leukemia cell lines, underscoring its potential in targeted cancer therapy.

Despite these advances, challenges remain in optimizing the pharmacokinetic properties of 3-Butoxy-1λ{6}-thiolane-1,1-dione-based compounds. A 2023 review in Drug Discovery Today highlighted the need for improved formulations to address its moderate aqueous solubility. However, recent nanoparticle encapsulation strategies have shown promise in enhancing its delivery, as reported in a 2024 ACS Nano study.

In conclusion, 3-Butoxy-1λ{6}-thiolane-1,1-dione (CAS: 22179-08-4) represents a multifaceted tool in medicinal chemistry, with demonstrated applications in inflammation modulation, targeted protein degradation, and beyond. Its synthetic accessibility and functional versatility make it a valuable scaffold for future drug development efforts. Ongoing research is expected to further elucidate its mechanisms and expand its therapeutic potential.